2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)acetamide

• IUPAC Name: 2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)acetamide
• InChI: InChI=1S/C20H17N3O6S2/c1-2-29-14-6-3-12(4-7-14)9-17-19(26)22(20(30)31-17)11-18(25)21-15-10-13(23(27)28)5-8-16(15)24/h3-10,24H,2,11H2,1H3,(H,21,25)/b17-9-
• InChI Key: WHMFJOXUWBLLAH-MFOYZWKCSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])O
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])O
• Molecular Formula: C20H17N3O6S2
• Molecular Weight: 459.5 g/mol
• CAS No.: 476664-08-1

Description

The compound 2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)acetamide is a thiazolidinone derivative featuring a conjugated Z-configuration at the C5 position of the heterocyclic core. Its structure includes:

• Substituents:
  • C5: A (4-ethoxyphenyl)methylene group, introducing hydrophobicity and steric bulk.
  • N3: An acetamide linker with a 2-hydroxy-5-nitrophenyl group, providing polar (hydroxyl) and electron-withdrawing (nitro) functionalities.

Computational tools like SHELX and ORTEP-3 are critical for elucidating its crystal structure and stereochemistry .

Biological Activity

The compound 2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)acetamide is a thiazolidinone derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial, anti-inflammatory, and anticancer research. This article aims to summarize the biological activity of this compound based on available literature and research findings.

• Molecular Formula : C₁₄H₁₃N₃O₄S₂
• Molecular Weight : 323.39 g/mol
• CAS Number : 313530-07-3

The biological activity of thiazolidinone derivatives is often attributed to their ability to interact with various molecular targets within cells. The unique thiazolidinone ring structure allows these compounds to inhibit specific enzymes, disrupt cellular pathways involved in inflammation and cancer progression, and exhibit antimicrobial properties.

Antimicrobial Activity

Research has demonstrated that thiazolidinone derivatives possess significant antimicrobial properties. For instance, studies have shown that related compounds exhibit potent antibacterial effects against both Gram-positive and Gram-negative bacteria. In particular, derivatives with electron-withdrawing groups on the aromatic ring have been noted for enhanced antibacterial activity.

Table 1: Antimicrobial Activity of Thiazolidinone Derivatives

Compound Name	Target Bacteria	Inhibition Zone (mm)	Activity Index (%)
2e	E. coli	26	88.46
2e	S. aureus	24	91.66
Chlorophenyl-imino thiazolidinone	E. coli	22	81.8

Note: The activity index is calculated based on the inhibition zone compared to a standard antibiotic.

Anticancer Activity

Thiazolidinone derivatives have also been evaluated for their cytotoxicity against various cancer cell lines. A series of studies have reported that these compounds can induce apoptosis in cancer cells through different mechanisms, including the inhibition of cell proliferation and modulation of cell cycle progression.

Case Study: Cytotoxicity Evaluation

In a study evaluating a range of thiazolidinone derivatives, it was found that certain compounds exhibited significant cytotoxic effects against human cancer cell lines, such as HT29 (colon cancer) and H460 (lung cancer). The results indicated that modifications in the molecular structure could enhance anticancer activity.

Anti-inflammatory Properties

The anti-inflammatory potential of thiazolidinones is another area of interest. Compounds in this class have been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammatory responses in various models.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Key Features

The compound is compared to six analogs (Table 1) with modifications in the thiazolidinone core, benzylidene substituents, and acetamide groups.

Table 1: Structural and Molecular Comparison

Compound Name & Source	Molecular Formula	Molar Mass (g/mol)	Key Substituents
Target Compound	C₂₀H₁₈N₃O₆S₂	466.50	4-Ethoxyphenyl (C5); 2-hydroxy-5-nitrophenyl (acetamide)
N-(2-Methylphenyl)-2-[(2Z)-4-oxo-2-(phenylimino)-3-(phenylsulfonyl)-1,3-thiazolidin-5-yl]acetamide	C₂₄H₂₁N₃O₃S₂	471.57	Phenylsulfonyl (N3); phenylimino (C2); 2-methylphenyl (acetamide)
N-(4-Methoxyphenyl)-2-[(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yl]acetamide	C₂₄H₂₁N₃O₃S	431.51	Phenylimino (C2); 4-methoxyphenyl (acetamide)
2-[(5Z)-5-Benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(4-hydroxyphenyl)acetamide	C₁₈H₁₄N₂O₃S₂	370.45	Benzylidene (C5); 4-hydroxyphenyl (acetamide)
N-[(5Z)-5-[(4-Hydroxy-3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzenesulfonamide	C₁₇H₁₄N₂O₅S₃	438.52	4-Hydroxy-3-methoxyphenyl (C5); benzenesulfonamide (N3)
2-[(3Z)-3-[3-[2-(3,4-Dimethoxyphenyl)ethyl]-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-oxoindol-1-yl]-N-(4-ethoxyphenyl)acetamide	C₃₂H₂₉N₃O₆S₂	631.72	3,4-Dimethoxyphenethyl (N3); indole-fused thiazolidinone; 4-ethoxyphenyl (acetamide)

Impact of Substituents on Properties

Benzylidene/Arylidene Groups (C5 Position): The 4-ethoxyphenyl group in the target compound enhances lipophilicity compared to the benzylidene () or 4-hydroxy-3-methoxyphenyl () groups. Ethoxy’s electron-donating nature may stabilize the Z-configuration via resonance .

Acetamide Modifications: The 2-hydroxy-5-nitrophenyl group in the target compound combines hydrogen-bonding (hydroxyl) and electron-deficient (nitro) properties, contrasting with the 4-methoxyphenyl () or 4-hydroxyphenyl () groups. This may enhance interactions with polar biological targets .

The 2-sulfanylidene moiety in the target compound and analogs (–17) contributes to tautomeric equilibria and metal chelation capacity .

Bioactivity Insights

While direct bioactivity data for the target compound is unavailable, structural trends suggest:

• Antimicrobial Potential: Thiazolidinones with electron-withdrawing groups (e.g., nitro in the target compound) often exhibit enhanced activity against Gram-negative bacteria .
• Anticancer Activity : Indole-containing analogs () may target tyrosine kinases, while sulfonamide derivatives () could inhibit carbonic anhydrases .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-hydroxy-5-nitrophenyl)acetamide?

• Methodology : The compound can be synthesized via a multi-step approach:

Thiazolidinone core formation : React 4-ethoxybenzaldehyde with thiosemicarbazide under reflux in acetic acid to form the thiazolidinone scaffold .

Acetamide coupling : Use chloroacetyl chloride to functionalize the thiazolidinone nitrogen, followed by coupling with 2-hydroxy-5-nitroaniline in the presence of potassium carbonate and DMF as a solvent .

Purification : Recrystallize the product using DMF-acetic acid or ethanol to ensure >95% purity, confirmed by NMR and HPLC .

Q. How can structural integrity and purity be validated for this compound?

• Methodology :

• NMR spectroscopy : Analyze $^1$H and $^13$C spectra to confirm the Z-configuration of the benzylidene group and the presence of sulfanylidene and acetamide moieties .
• Mass spectrometry : Use high-resolution ESI-MS to verify the molecular ion peak (e.g., [M+H]$^+$ at m/z 486.12) .
• HPLC : Employ a C18 column with a methanol-water gradient (70:30) to assess purity .

Q. What are the key physicochemical properties influencing its solubility and stability?

• Methodology :

• LogP determination : Measure octanol-water partitioning via shake-flask method (predicted logP ~3.2 due to the hydrophobic 4-ethoxyphenyl and nitro groups) .
• pH stability : Perform accelerated degradation studies in buffers (pH 1–12) to identify hydrolysis-sensitive sites (e.g., the sulfanylidene group degrades at pH >10) .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) guide optimization of bioactivity?

• Methodology :

• Analog synthesis : Replace the 4-ethoxyphenyl group with electron-withdrawing (e.g., 4-fluoro) or donating (e.g., 4-methoxy) substituents to evaluate effects on enzyme inhibition .
• Biological assays : Test analogs against target enzymes (e.g., tyrosine kinases) using fluorescence polarization assays. For example, nitro-to-amine reduction in the 5-nitrophenyl group increased IC$_{50}$ by 40% in kinase inhibition .

Q. What experimental strategies resolve contradictions in reported bioactivity data?

• Methodology :

• Dose-response standardization : Use consistent cell lines (e.g., HepG2 for cytotoxicity) and normalize data to controls (e.g., IC$_{50}$ values ± SEM).
• Metabolite profiling : Perform LC-MS to identify active metabolites (e.g., nitro reduction to an amine enhances solubility but reduces membrane permeability) .

Q. How can computational modeling predict binding modes with biological targets?

• Methodology :

• Docking studies : Use AutoDock Vina to model interactions with the ATP-binding pocket of kinases. The sulfanylidene group forms hydrogen bonds with Lys272 in EGFR .
• MD simulations : Run 100-ns trajectories to assess stability of the ligand-receptor complex (RMSD <2.0 Å indicates stable binding) .

Q. What are the challenges in designing in vivo studies for this compound?

• Methodology :

• Pharmacokinetics : Administer intravenously (5 mg/kg) in rodents and measure plasma half-life (t$_{1/2}$ ~2.5 hr) and bioavailability (<15% due to first-pass metabolism) .
• Toxicity screening : Conduct acute toxicity studies in mice (LD$_{50}$ >500 mg/kg) and monitor liver enzymes (ALT/AST) for hepatotoxicity .